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Abstract

Angelic Anhydride, the anhydride of angelic acid, is a reactive chemical intermediate with
significant potential in organic synthesis and drug development. This technical guide provides a
comprehensive overview of the discovery and history of Angelic Anhydride, including its
synthesis, chemical properties, and known biological relevance. Detailed experimental
protocols for key synthesis methodologies are presented, alongside a summary of its
guantitative data. Furthermore, this guide illustrates relevant chemical transformations and
experimental workflows using logical diagrams to facilitate a deeper understanding for
researchers, scientists, and professionals in drug development.

Introduction

Angelic Anhydride, systematically named (Z)-2-methylbut-2-enoic anhydride, is a derivative of
angelic acid, a naturally occurring monocarboxylic unsaturated organic acid. While the history
of angelic acid dates back to the 19th century, the specific timeline of Angelic Anhydride's
discovery and synthesis is less documented. This guide aims to consolidate the available
historical and technical information to provide a thorough resource for the scientific community.
The primary application of Angelic Anhydride appears to be as a reagent in the synthesis of
angelate esters, which are recognized for their potential therapeutic properties, including
analgesic and spasmolytic effects.[1][2]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b592597?utm_src=pdf-interest
https://www.benchchem.com/product/b592597?utm_src=pdf-body
https://www.benchchem.com/product/b592597?utm_src=pdf-body
https://www.benchchem.com/product/b592597?utm_src=pdf-body
https://www.benchchem.com/product/b592597?utm_src=pdf-body
https://www.benchchem.com/product/b592597?utm_src=pdf-body
https://www.bioquote.com/product/angelic-anhydride/
https://immunoportal.com/angelic-anhydride-tws1293/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Discovery and History

The history of Angelic Anhydride is intrinsically linked to its parent compound, angelic acid.
Discovery of Angelic Acid (1842):

The journey began in 1842 when the German pharmacist Ludwig Andreas Buchner first
isolated angelic acid from the roots of the garden angelica plant (Angelica archangelica). The
name of the acid, and subsequently its derivatives, is derived from this plant.

While the exact date and discoverer of Angelic Anhydride remain elusive in readily available
literature, it is reasonable to infer that its synthesis would have followed the characterization
and availability of angelic acid. General methods for the synthesis of acid anhydrides were
known during the 19th and early 20th centuries, making it plausible that Angelic Anhydride
was first prepared during this period by reacting angelic acid with a suitable dehydrating agent.

A significant development in the broader field of aliphatic acid anhydride synthesis was the
work of Smith Gordon Ernest and his colleagues. Their patent on the manufacture of aliphatic
acid anhydrides from unsaturated hydrocarbon acid anhydrides provides a foundational
method that is applicable to the synthesis of Angelic Anhydride.[3][4]

Physicochemical Properties

Angelic Anhydride is characterized by the following properties:

Property Value Reference
Molecular Formula C10H1403 [5]
Molecular Weight 182.22 g/mol

CAS Number 94487-74-8

Appearance Not specified in search results

Boiling Point Not specified in search results

Solubility Soluble in DMSO
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Synthesis of Angelic Anhydride

The synthesis of Angelic Anhydride typically involves the dehydration of angelic acid or the
reaction of an angelic acid derivative with a suitable reagent. While a definitive "first" synthesis
method is not clearly documented, established methods for acid anhydride formation can be
applied.

General Synthesis from Angelic Acid

A common method for preparing symmetrical acid anhydrides is the reaction of the
corresponding carboxylic acid with a dehydrating agent. For Angelic Anhydride, this would
involve the dehydration of two equivalents of angelic acid.

Experimental Protocol:

Materials:

e Angelic acid

e Acetic anhydride (as a dehydrating agent)

 Inert solvent (e.qg., diethyl ether, dichloromethane)

o Apparatus for distillation and reflux

Procedure:

» A solution of angelic acid in an inert solvent is prepared in a round-bottom flask.
» A stoichiometric amount of acetic anhydride is added to the solution.

o The mixture is refluxed for a specified period to drive the dehydration reaction. The progress
of the reaction can be monitored by technigues such as thin-layer chromatography (TLC) or
gas chromatography (GC).

o Upon completion, the reaction mixture is cooled to room temperature.
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e The solvent and the acetic acid byproduct are removed by distillation under reduced
pressure.

e The resulting crude Angelic Anhydride can be further purified by vacuum distillation or
chromatography.

DOT Diagram: General Synthesis of Angelic Anhydride
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Caption: General reaction scheme for the synthesis of Angelic Anhydride.

Synthesis via Acyl Chloride

Another common method involves the reaction of an acyl chloride with a carboxylate salt.
Experimental Protocol:

Materials:

e Angelic acid

e Thionyl chloride (SOCI2) or oxalyl chloride ((COCI)2)

e Sodium angelate (prepared by reacting angelic acid with sodium hydroxide)
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 Inert solvent (e.g., anhydrous diethyl ether)

Procedure: Step 1: Formation of Angeloyl Chloride

Angelic acid is reacted with an excess of thionyl chloride or oxalyl chloride in an inert solvent
under anhydrous conditions.

The reaction mixture is gently refluxed until the evolution of HCl and SOz (or CO and COz2)
ceases.

The excess thionyl chloride or oxalyl chloride and the solvent are removed by distillation to
yield crude angeloyl chloride.

Step 2: Reaction of Angeloyl Chloride with Sodium Angelate

The crude angeloyl chloride is dissolved in an anhydrous inert solvent.

A suspension of sodium angelate in the same solvent is added portion-wise to the angeloyl
chloride solution with stirring.

The reaction is typically carried out at room temperature and monitored for completion.
The precipitated sodium chloride is removed by filtration.

The solvent is evaporated from the filtrate to yield crude Angelic Anhydride, which can then
be purified.

DOT Diagram: Synthesis via Angeloyl Chloride
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Step 1: Formation of Angeloyl Chloride

Angelic Acid ( Thionyl Chloride (SOCI2) )
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Step 2: Reaction with Sodium Angelate
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Click to download full resolution via product page

Caption: Two-step synthesis of Angelic Anhydride via an acyl chloride intermediate.

Biological Activity and Relevance in Drug
Development

While direct studies on the biological activity of Angelic Anhydride are limited in the available
literature, its significance lies in its role as a precursor to angelate esters. These esters are
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known to be the active components responsible for the pain-relieving and spasmolytic actions
of extracts from the butterbur plant (Petasites hybridus).

The anhydride functional group is highly reactive and can act as an acylating agent. In a
biological context, this reactivity could lead to the acylation of various biomolecules, a
mechanism that would need to be investigated to understand any direct biological effects of
Angelic Anhydride itself.

Given its role in synthesizing biologically active esters, Angelic Anhydride is a molecule of
interest for medicinal chemists and drug development professionals. The development of
efficient and scalable syntheses of Angelic Anhydride is crucial for the production of these
potentially therapeutic compounds.

DOT Diagram: Logical Relationship in Drug Development

. . Synthesis Reagent — Exhibits . Pain-Relieving &
Angelic Anhydride L g Angelate Esters | - Spasmolytic Action

Click to download full resolution via product page

Caption: Role of Angelic Anhydride in synthesizing therapeutic angelate esters.

Conclusion

Angelic Anhydride, while not as extensively studied as its parent acid, holds a significant
position as a chemical intermediate. Its history is intertwined with the discovery and
investigation of angelic acid. The synthesis of Angelic Anhydride can be achieved through
established methods for acid anhydride formation, providing a gateway to the production of
biologically active angelate esters. For researchers and professionals in drug development, a
thorough understanding of the synthesis and properties of Angelic Anhydride is essential for
harnessing its potential in the creation of novel therapeutics. Further research into the direct
biological activities of Angelic Anhydride and the optimization of its synthesis will be valuable
contributions to the fields of organic chemistry and medicinal science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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